Cas no 25430-99-3 (5-Butylpiperidine-2-carboxylic acid)

• Product Name: 5-Butylpiperidine-2-carboxylic acid
• CAS No: 25430-99-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD20647116
• CID: 2661307
• PubChem ID: 587675
• Update Time: 2025-05-20

5-Butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butylpiperidine-2-carboxylic acid
• 5-Butyl-2-piperidinecarboxylic acid
• 2-Piperidinecarboxylic acid, 5-butyl-
• MHFJUSONKITVQD-UHFFFAOYSA-N
• 5-Butyl-2-piperidinecarboxylic acid #
• 5-Butylpiperidine-2-carboxylic acid

• MDL： MFCD20647116
• Inchi： 1S/C10H19NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h8-9,11H,2-7H2,1H3,(H,12,13)
• InChI Key： MHFJUSONKITVQD-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CCCC)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 49.3

Additional information on 5-Butylpiperidine-2-carboxylic acid

Introduction to 5-Butylpiperidine-2-carboxylic acid (CAS No. 25430-99-3)

5-Butylpiperidine-2-carboxylic acid, with the chemical formula C₉H₁₉O₂ and CAS number 25430-99-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The introduction of a butyl group at the 5-position and a carboxylic acid moiety at the 2-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthesizing various bioactive molecules.

The structure of 5-Butylpiperidine-2-carboxylic acid facilitates its role as a building block in medicinal chemistry. The piperidine ring is known for its ability to mimic certain biological functionalities, often found in natural products and drug candidates. The butyl substituent enhances lipophilicity, which can influence membrane permeability and metabolic stability, while the carboxylic acid group provides a site for further functionalization, such as esterification or amidation, to create more complex molecules.

In recent years, 5-Butylpiperidine-2-carboxylic acid has garnered attention in the development of novel therapeutic agents. Its derivatives have been explored for their potential in treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The piperidine scaffold is frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors. For instance, modifications of this core structure have led to the discovery of compounds with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 5-Butylpiperidine-2-carboxylic acid is its versatility in synthetic chemistry. Researchers have leveraged this compound to develop libraries of derivatives for high-throughput screening (HTS) campaigns. The carboxylic acid functionality allows for easy coupling with various nucleophiles, enabling the rapid construction of diverse molecular architectures. This flexibility has been instrumental in identifying lead compounds for further optimization.

The pharmaceutical industry has also utilized 5-Butylpiperidine-2-carboxylic acid in the synthesis of antipsychotic and antidepressant drugs. Piperidine derivatives are known to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in mood and cognitive disorders. By incorporating this compound into drug candidates, scientists aim to enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have further highlighted the importance of 5-Butylpiperidine-2-carboxylic acid. Molecular modeling studies suggest that modifications at the 5-position can significantly alter binding interactions with biological targets. This insight has guided the design of next-generation drugs with improved selectivity and potency. Additionally, computational methods have been used to predict metabolic pathways and potential drug-drug interactions, aiding in the optimization process.

The synthesis of 5-Butylpiperidine-2-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the alkylation of piperidine with butyl halides followed by oxidation to introduce the carboxylic acid group. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption.

In conclusion, 5-Butylpiperidine-2-carboxylic acid (CAS No. 25430-99-3) is a versatile and important compound in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. The ongoing exploration of its derivatives continues to yield promising results, underscoring its significance in modern drug discovery.